![molecular formula C26H25N3O B2570384 (4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone CAS No. 920656-32-2](/img/structure/B2570384.png)
(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone, commonly referred to as BIPM, is an indole-based heterocyclic compound that has recently been the focus of much scientific research. BIPM is a powerful inhibitor of the enzyme acetylcholinesterase and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Inhibitor of Human Carbonic Anhydrase (hCA)
This compound is an effective inhibitor of human carbonic anhydrase (hCA), a zinc-containing enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and proton ions . The compound is designed using the acetamide moiety as a linker and the benzhydrylpiperazine group as a tail . It has been found to be stabilized by a higher number of polar and hydrophobic interactions in the active site of hCA VII compared to hCA II .
Role in Drug Design and Synthesis
Piperidine-containing compounds, such as this one, are important synthetic medicinal blocks for drug construction . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Potential Antiviral Activity
Indole derivatives, which include this compound, have shown various biological activities, including antiviral activity . While specific antiviral activity for this compound is not mentioned, it’s possible that it could have similar properties due to its indole structure .
Potential Anti-inflammatory Activity
Indole derivatives have also demonstrated anti-inflammatory activity . Again, while specific anti-inflammatory activity for this compound is not mentioned, it’s possible that it could have similar properties due to its indole structure .
properties
IUPAC Name |
(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O/c30-26(24-19-22-13-7-8-14-23(22)27-24)29-17-15-28(16-18-29)25(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,19,25,27H,15-18H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADXXNJXGKIIVLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C4=CC5=CC=CC=C5N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-benzhydrylpiperazin-1-yl)-(1H-indol-2-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.